Cas no 1060182-08-2 (N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]naphthalene-2-carboxamide)

• Product Name: N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]naphthalene-2-carboxamide
• CAS No: 1060182-08-2
• MF: C₂₄H₁₈N₂O₃
• MW: 382.411325931549
• CID: 6563808
• PubChem ID: 25851361
• Update Time: 2025-11-03

N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]naphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]naphthalene-2-carboxamide
• 1060182-08-2
• AKOS024498119
• VU0635617-1
• N-[1-(furan-2-carbonyl)-2,3-dihydroindol-6-yl]naphthalene-2-carboxamide
• N-(1-(furan-2-carbonyl)indolin-6-yl)-2-naphthamide
• F5098-0573

• Inchi： 1S/C24H18N2O3/c27-23(19-8-7-16-4-1-2-5-18(16)14-19)25-20-10-9-17-11-12-26(21(17)15-20)24(28)22-6-3-13-29-22/h1-10,13-15H,11-12H2,(H,25,27)
• InChI Key： HAAPEMCUMPWAJC-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CO1)N1C2C=C(C=CC=2CC1)NC(C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 382.13174244g/mol
• Monoisotopic Mass: 382.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]naphthalene-2-carboxamide

N-[1-(Furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]naphthalene-2-carboxamide: A Comprehensive Overview

The compound N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]naphthalene-2-carboxamide, identified by the CAS number 1060182-08-2, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and materials science.

The molecular structure of N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]naphthalene-2-carboxamide is characterized by a naphthalene ring system, a furan moiety, and an indole derivative. The combination of these functional groups creates a molecule with diverse electronic properties and reactivity. Recent studies have highlighted its potential as a building block for advanced materials, particularly in the development of organic semiconductors and optoelectronic devices.

One of the key areas of research involving this compound is its role in medicinal chemistry. The indole ring system is known for its ability to interact with various biological targets, making it a valuable component in drug design. Recent findings suggest that N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]naphthalene-2-carboxamide may exhibit bioactivity against certain enzymes and receptors, potentially leading to novel therapeutic agents.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and cyclization. The use of advanced catalytic methods has enabled researchers to achieve higher yields and better purity levels. These synthetic advancements are crucial for scaling up production for both research and industrial applications.

Another exciting avenue of exploration is the compound's electronic properties. The conjugated system formed by the naphthalene and indole moieties contributes to its unique optical and electronic characteristics. This makes it a candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and solar cells. Recent studies have demonstrated its ability to act as an electron transport layer in organic photovoltaic devices, showcasing its potential in renewable energy technologies.

The furan moiety in the molecule also plays a significant role in its reactivity. Furan derivatives are known for their participation in Diels-Alder reactions and other cycloaddition processes, which can be exploited for further functionalization of the compound. This opens up possibilities for creating derivatives with tailored properties for specific applications.

From an environmental perspective, the synthesis and application of N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]naphthalene-2-carboxamide align with sustainable chemistry principles. Researchers are exploring green chemistry methods to minimize waste and reduce the environmental footprint of its production processes.

In conclusion, N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]naphthalene-2-carboxamide (CAS No. 1060182-08-) is a versatile compound with a wide range of potential applications. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development.